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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

designing and executing experiments to evaluate the residual activity of Isofetamid, a broad-

spectrum succinate dehydrogenase inhibitor (SDHI) fungicide.[1] Isofetamid is known for its

effectiveness against a wide range of fungal pathogens, particularly within the Ascomycota

group, and exhibits good persistence, making the study of its residual activity crucial for

optimizing its use in disease management strategies.[2]

Introduction
Isofetamid disrupts the fungal cellular respiration process by inhibiting the succinate

dehydrogenase enzyme (Complex II) in the mitochondrial respiratory chain.[2] This mode of

action effectively halts energy production within the fungus, leading to its death.[3]

Understanding the residual activity, or the persistence of its fungicidal effect over time after

application, is essential for determining optimal spray intervals, ensuring long-lasting crop

protection, and managing the development of fungicide resistance.

This document outlines detailed protocols for in-life and in-vitro assays to quantify the residual

efficacy of Isofetamid against two common and economically significant plant pathogens:

Botrytis cinerea (gray mold) and Podosphaera xanthii (powdery mildew) on cucumber plants

(Cucumis sativus).
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Signaling Pathway of Isofetamid Action
The following diagram illustrates the mode of action of Isofetamid within the fungal cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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